Cas no 2167329-98-6 (8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane)
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane
- 8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane
- EN300-1273970
- 2167329-98-6
-
- Inchi: 1S/C13H24N2/c1-10-8-12(10)15-7-3-5-13(15)6-4-11(2)14-9-13/h10-12,14H,3-9H2,1-2H3
- InChI Key: PETFBWQQYSALJD-UHFFFAOYSA-N
- SMILES: N1(CCCC21CNC(C)CC2)C1CC1C
Computed Properties
- Exact Mass: 208.193948774g/mol
- Monoisotopic Mass: 208.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 15.3Ų
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1273970-0.05g |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 0.05g |
$1957.0 | 2023-06-08 | ||
| Enamine | EN300-1273970-0.1g |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 0.1g |
$2050.0 | 2023-06-08 | ||
| Enamine | EN300-1273970-0.25g |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 0.25g |
$2143.0 | 2023-06-08 | ||
| Enamine | EN300-1273970-0.5g |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 0.5g |
$2236.0 | 2023-06-08 | ||
| Enamine | EN300-1273970-1.0g |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 1g |
$2330.0 | 2023-06-08 | ||
| Enamine | EN300-1273970-2.5g |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 2.5g |
$4566.0 | 2023-06-08 | ||
| Enamine | EN300-1273970-5.0g |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 5g |
$6757.0 | 2023-06-08 | ||
| Enamine | EN300-1273970-10.0g |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 10g |
$10018.0 | 2023-06-08 | ||
| Enamine | EN300-1273970-50mg |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 50mg |
$1957.0 | 2023-10-02 | ||
| Enamine | EN300-1273970-100mg |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane |
2167329-98-6 | 100mg |
$2050.0 | 2023-10-02 |
8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane
Research Briefing on 8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane (CAS: 2167329-98-6)
The compound 8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane (CAS: 2167329-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical applications.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its spirocyclic structure, characterized by the presence of a diazaspiro ring system, offers a versatile scaffold for drug discovery. Researchers have successfully utilized 8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane in the development of modulators targeting central nervous system (CNS) disorders, including depression and anxiety. The compound's ability to interact with specific neurotransmitter receptors has been a focal point of these investigations.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in enhancing synaptic plasticity in preclinical models. The research team employed advanced computational modeling and in vitro assays to elucidate the compound's binding affinity for serotonin and dopamine receptors. These findings suggest that 8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane could serve as a promising lead compound for the development of next-generation antidepressants.
Another notable study, featured in ACS Chemical Neuroscience, explored the compound's pharmacokinetic properties. The researchers reported favorable oral bioavailability and metabolic stability, which are critical factors for its potential translation into clinical trials. Additionally, the study identified minimal off-target effects, further underscoring the compound's therapeutic potential.
Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential side effects. Ongoing research efforts are focused on structural modifications to enhance its pharmacological profile. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety.
In conclusion, 8-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities position it as a valuable candidate for further investigation. Future studies should aim to validate its therapeutic potential in clinical settings and explore its applicability in treating a broader range of neurological and psychiatric disorders.
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